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Abstract
This document provides detailed application notes and protocols for the preparation of stock

solutions of UNC4203, a potent and highly selective MERTK inhibitor.[1][2][3][4] These

guidelines are intended for researchers, scientists, and drug development professionals

engaged in preclinical cancer research and other studies involving the TAM (TYRO3, AXL,

MERTK) family of receptor tyrosine kinases.[4] The protocols herein cover preparation for both

in vitro and in vivo applications, with a focus on ensuring solution stability and experimental

reproducibility.

Introduction to UNC4203
UNC4203 is a small molecule inhibitor that demonstrates high selectivity for MERTK (Mer

Tyrosine Kinase), a member of the TAM family of receptor tyrosine kinases.[1][2][3][4] MERTK

is implicated in various cellular processes, including cell survival, proliferation, and migration.[5]

[6] Dysregulation of the MERTK signaling pathway is associated with the progression of

numerous cancers, making it a compelling target for therapeutic intervention.[6][7][8]

UNC4203's potent inhibitory activity against MERTK allows for the targeted investigation of this

pathway in cancer biology and immunology.

MERTK Signaling Pathway
The MERTK signaling cascade is initiated by the binding of its ligands, such as Gas6 and

Protein S, which leads to receptor dimerization and autophosphorylation of tyrosine residues in
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the intracellular domain.[5] This activation triggers downstream signaling cascades, including

the PI3K/AKT, MAPK/ERK, and STAT pathways, promoting cell survival and proliferation.[5][6]

[8] UNC4203 exerts its effect by inhibiting the kinase activity of MERTK, thereby blocking these

downstream signals.
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Caption: MERTK Signaling Pathway and UNC4203 Inhibition.

Properties of UNC4203
A summary of the key chemical and physical properties of UNC4203 is provided in the table

below.
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Property Value Reference

Molecular Formula C₃₀H₄₄N₆O [4]

Molecular Weight 504.71 g/mol [2]

CAS Number 1818234-19-3 [4]

Appearance Off-white to light yellow solid [1]

Purity >98% [3]

IC₅₀ (MERTK) 1.2 nM - 2.4 nM [1][3]

IC₅₀ (AXL) 80 nM - 140 nM [1][3]

IC₅₀ (TYRO3) 9.1 nM - 42 nM [1][3]

IC₅₀ (FLT3) 39 nM - 90 nM [1][3]

Experimental Protocols
Materials and Equipment

UNC4203 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for In Vitro Stock Solution Preparation (10 mM
in DMSO)
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This protocol describes the preparation of a 10 mM stock solution of UNC4203 in DMSO,

suitable for most cell-based assays.

Start

1. Weigh UNC4203

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Tubes

5. Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for In Vitro Stock Solution Preparation.

Procedure:
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Calculate the required mass of UNC4203. To prepare 1 mL of a 10 mM stock solution, you

will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 504.71 g/mol * (1000 mg / 1 g) = 5.047

mg

Weigh the UNC4203 powder. Carefully weigh out the calculated mass of UNC4203 and

place it into a sterile microcentrifuge tube or vial.

Add DMSO. Add the appropriate volume of anhydrous DMSO to the tube containing the

UNC4203 powder. For a 10 mM solution, add 1 mL of DMSO for every 5.047 mg of

UNC4203.

Dissolve the compound. Vortex the solution thoroughly. If necessary, use a sonicator to aid

dissolution.[1] Visually inspect the solution to ensure that all solid material has dissolved.

Aliquot and store. Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1][3]

Stock Solution Preparation Table (for different volumes of a 10 mM solution):

Desired Volume Mass of UNC4203 (mg) Volume of DMSO (mL)

0.5 mL 2.52 mg 0.5

1.0 mL 5.05 mg 1.0

2.0 mL 10.10 mg 2.0

5.0 mL 25.24 mg 5.0

Protocol for In Vivo Stock Solution Formulation
For animal studies, UNC4203 can be formulated in various vehicles. Below are three common

formulations. It is crucial to select a formulation that is appropriate for the intended route of

administration and animal model.

Formulation 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[1]
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Prepare a high-concentration stock of UNC4203 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 1 part of the UNC4203/DMSO stock.

Add 4 parts of PEG300 and mix thoroughly.

Add 0.5 parts of Tween-80 and mix until the solution is clear.

Add 4.5 parts of saline and mix to achieve the final formulation.

Formulation 2: 10% DMSO, 90% (20% SBE-β-CD in Saline)[1]

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

Prepare a high-concentration stock of UNC4203 in DMSO.

In a sterile tube, add 1 part of the UNC4203/DMSO stock.

Add 9 parts of the 20% SBE-β-CD in saline solution and mix thoroughly.

Formulation 3: 10% DMSO, 90% Corn Oil[1]

Prepare a high-concentration stock of UNC4203 in DMSO.

In a sterile tube, add 1 part of the UNC4203/DMSO stock.

Add 9 parts of corn oil and mix thoroughly.

Note: For all in vivo formulations, it is recommended to prepare the solution fresh on the day of

use. If precipitation occurs, gentle warming and/or sonication may be used to redissolve the

compound.[1]

Storage and Stability
Proper storage of UNC4203, both in its solid form and as a stock solution, is critical for

maintaining its activity.
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Form
Storage
Temperature

Duration Reference

Solid Powder 4°C (short-term) Days to weeks [1]

-20°C (long-term) Months to years [4]

DMSO Stock Solution -20°C Up to 1 month [1][3]

-80°C Up to 6 months [1][3]

Important Considerations:

UNC4203 is supplied as a solid. For shipping, it is stable at room temperature for several

weeks.[4]

Protect the solid compound and stock solutions from light and moisture.[1]

Avoid repeated freeze-thaw cycles of stock solutions. Aliquoting into single-use volumes is

highly recommended.[1]

Always use anhydrous DMSO for preparing stock solutions, as hygroscopic DMSO can

significantly impact solubility.[1]

Conclusion
These application notes provide a comprehensive guide for the preparation of UNC4203 stock

solutions for both in vitro and in vivo experiments. Adherence to these protocols will help

ensure the integrity and activity of the compound, leading to more reliable and reproducible

experimental outcomes. Researchers should always consult the specific product datasheet for

the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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